2-[4-(6-Amino-5,7,7-tricyano-2-isopropyl-1,2,3,7,8,8a-hexahydroisoquinolin-8-yl)phenoxy]acetamide
2-[4-(6-Amino-5,7,7-tricyano-2-isopropyl-1,2,3,7,8,8a-hexahydroisoquinolin-8-yl)phenoxy]acetamide
Brand Name:
Vulcanchem
CAS No.:
305375-21-7
VCID:
VC0459549
InChI:
InChI=1S/C23H24N6O2/c1-14(2)29-8-7-17-18(9-24)22(28)23(12-25,13-26)21(19(17)10-29)15-3-5-16(6-4-15)31-11-20(27)30/h3-7,14,19,21H,8,10-11,28H2,1-2H3,(H2,27,30)/t19-,21+/m0/s1
SMILES:
CC(C)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N
Molecular Formula:
C23H24N6O2
Molecular Weight:
416.5g/mol
2-[4-(6-Amino-5,7,7-tricyano-2-isopropyl-1,2,3,7,8,8a-hexahydroisoquinolin-8-yl)phenoxy]acetamide
CAS No.: 305375-21-7
Main Products
VCID: VC0459549
Molecular Formula: C23H24N6O2
Molecular Weight: 416.5g/mol
![2-[4-(6-Amino-5,7,7-tricyano-2-isopropyl-1,2,3,7,8,8a-hexahydroisoquinolin-8-yl)phenoxy]acetamide - 305375-21-7](/images/no_structure.jpg)
| CAS No. | 305375-21-7 |
|---|---|
| Product Name | 2-[4-(6-Amino-5,7,7-tricyano-2-isopropyl-1,2,3,7,8,8a-hexahydroisoquinolin-8-yl)phenoxy]acetamide |
| Molecular Formula | C23H24N6O2 |
| Molecular Weight | 416.5g/mol |
| IUPAC Name | 2-[4-[(8S,8aR)-6-amino-5,7,7-tricyano-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinolin-8-yl]phenoxy]acetamide |
| Standard InChI | InChI=1S/C23H24N6O2/c1-14(2)29-8-7-17-18(9-24)22(28)23(12-25,13-26)21(19(17)10-29)15-3-5-16(6-4-15)31-11-20(27)30/h3-7,14,19,21H,8,10-11,28H2,1-2H3,(H2,27,30)/t19-,21+/m0/s1 |
| Standard InChIKey | JIXQAZVNBFSOSA-PZJWPPBQSA-N |
| Isomeric SMILES | CC(C)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| SMILES | CC(C)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| Canonical SMILES | CC(C)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| PubChem Compound | 6352055 |
| Last Modified | Nov 11 2021 |
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